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Compound of Interest

Compound Name: 7-Chlorothieno[3,2-b]pyridine

Cat. No.: B1354074

An In-depth Technical Guide to the Physical Properties of 7-Chlorothieno[3,2-b]pyridine

Introduction

7-Chlorothieno[3,2-b]pyridine is a halogenated heterocyclic organic compound with the
chemical formula C7H4CINS.[1] It is structurally composed of a fused thiophene and pyridine
ring system, with a chlorine atom substituted at the 7-position.[2] This compound typically
appears as a white to off-white crystalline solid, though it can also be found as a pale-yellow to
yellow-brown solid.[1][2][3] It serves primarily as a crucial intermediate in the synthesis of more
complex molecules, particularly in the development of pharmaceutical agents and other
biologically active compounds.[2][4] Its utility in medicinal chemistry is notable, where it is often
used in derivatization and cross-coupling reactions to create novel therapeutic candidates.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 7-Chlorothieno[3,2-b]pyridine is
presented below. These properties are essential for its handling, storage, and application in
synthetic chemistry.
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Property Value Source(s)
Molecular Formula C7H4CINS [2][5]
Molecular Weight 169.63 g/mol [21[31[5]
White to off-white crystalline
solid; may also appear as a
Appearance [11[2][4]
yellow to orange powder or
lump.
Melting Point 35°C [4]
Boiling Point 257.5 °C at 760 mmHg [2][6]
Density 1.435 g/cm3 [2][6]
Flash Point 109.5°C-110°C [2][4][6]
Solubility Sparingly soluble in water. [1]
Refractive Index 1.695 [2]
pKa (Predicted) 2.87+£0.30 [1]

Storage Conditions

Keep in a dark place under an

inert atmosphere at 2-8°C.

[3]7]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 7-Chlorothieno[3,2-

b]pyridine are outlined below.

Synthesis of 7-Chlorothieno[3,2-b]pyridine

A common method for the synthesis of 7-Chlorothieno[3,2-b]pyridine involves the
chlorination of thieno[3,2-b]pyridin-7(4H)-one.[4]

Materials:

e Thieno[3,2-b]pyridin-7(4H)-one
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e Oxalyl chloride

e N,N-dimethylformamide (DMF)
e Dichloromethane (CH2Cl2)

e 1,2-Dichloroethane (Cz2Ha4Clz2)

e Round-bottomed flask (250 mL)
e Magnetic stirrer

» Reflux condenser

* Ice bath

Procedure:

e To a 250 mL round-bottomed flask, add 30 mL of dichloromethane and 20 mL of 1,2-
dichloroethane.

e Add N,N-dimethylformamide (1.8 mL, 23.28 mmol) to the solvent mixture.
e Cool the mixture to 0 °C using an ice bath.

o Slowly add oxalyl chloride (2.9 mL, 33.86 mmol) dropwise to the cooled mixture while
stirring.

 After the addition of oxalyl chloride, add thieno[3,2-b]pyridin-7(4H)-one (1.6 g, 10.58 mmol)
to the reaction mixture.

o Heat the reaction mixture to reflux and maintain for 6 hours.

e Upon completion of the reaction, cool the mixture to room temperature.

e The resulting product, 7-chlorothieno[3,2-b]pyridine, is obtained as a pale yellow solid with
a yield of approximately 90%.[4]
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Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy

The structure of the synthesized 7-Chlorothieno[3,2-b]pyridine can be confirmed using *H
NMR spectroscopy.

Instrumentation:

e 400 MHz NMR Spectrometer

Sample Preparation:

e Dissolve a small amount of the synthesized product in deuterated chloroform (CDCls).
1H NMR Data (400 MHz, CDCl3):

e 58.61(d,J=5.2Hz, 1H)

e 57.81(d,J=5.2Hz, 1H)

e 57.30(d,J = 4.8 Hz, 1H)[4]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 7-Chlorothieno[3,2-
b]pyridine.
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(7-Chlorothieno[3,2-b]pyridine)

Click to download full resolution via product page

Caption: Synthesis workflow for 7-Chlorothieno[3,2-b]pyridine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1354074?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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